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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for
reactions involving Ethyl 3-(benzylamino)propanoate, a versatile intermediate in organic
synthesis with significant applications in the pharmaceutical and agrochemical industries. This
document details its synthesis, characterization, and use in the development of therapeutic

agents.

Overview and Chemical Properties

Ethyl 3-(benzylamino)propanoate (CAS No. 23583-21-3) is a secondary amine and an ester,
making it a valuable building block for a variety of chemical transformations.[1] Its primary
applications lie in its role as a key intermediate in the synthesis of complex molecules, including
dipivaloyloxyphenyl aminopropionate beta-agonist prodrugs for the treatment of psoriasis and
spiropiperidine-based orexin-2 receptor (OX2R) antagonists.[2][3][4] It is also utilized in the
production of certain insecticides.[2]

Table 1: Physical and Chemical Properties of Ethyl 3-(benzylamino)propanoate
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Property Value Reference
Molecular Formula C12H17NO2 [5]
Molecular Weight 207.27 g/mol [5]
Appearance Colorlfess. to almost colorless
clear liquid

Boiling Point 307.2 °C at 760 mmHg [6]

Density 1.017 g/mL at 25 °C [5]
Refractive Index (n20/D) 1.504 [5]

CAS Number 23583-21-3 [5]

Synthesis of Ethyl 3-(benzylamino)propanoate

The most common method for the synthesis of Ethyl 3-(benzylamino)propanoate is the
Michael addition of benzylamine to ethyl acrylate. A general experimental protocol is provided
below.
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Caption: Synthetic workflow for Ethyl 3-(benzylamino)propanoate.
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Experimental Protocol

Materials:

Benzylamine

Ethyl acrylate

Acidic alumina

Hexane

Ethyl acetate

Anhydrous sodium sulfate

Equipment:

Round-bottom flask

» Reflux condenser

¢ Heating mantle or oil bath

 Stirring plate and stir bar

« Filtration apparatus (e.g., Buchner funnel)

» Rotary evaporator

e Glass column for chromatography

e Thin Layer Chromatography (TLC) plates and chamber
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, combine benzylamine and ethyl acrylate. A common molar ratio is 1.5 equivalents of
benzylamine to 1 equivalent of ethyl acrylate.
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o Catalyst Addition: Add acidic alumina to the reaction mixture.

o Reaction: Heat the mixture to reflux with stirring. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature.

o Catalyst Removal: Filter the reaction mixture to remove the acidic alumina catalyst. Wash the
catalyst with a mixture of ethyl acetate and hexane.

o Concentration: Concentrate the filtrate using a rotary evaporator to remove the solvent.

 Purification: Purify the crude product by silica gel column chromatography. A typical eluent
system is a gradient of hexane and ethyl acetate (e.g., starting with 8:2 hexane/ethyl
acetate).[3] Collect the fractions containing the desired product, as identified by TLC.

o Final Product: Combine the pure fractions and remove the solvent under reduced pressure
to yield Ethyl 3-(benzylamino)propanoate as a liquid.

Characterization Data

The structure and purity of the synthesized Ethyl 3-(benzylamino)propanoate should be
confirmed by spectroscopic methods.

Table 2: Spectroscopic Data for Ethyl 3-(benzylamino)propanoate
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Technique Data

o (ppm): 7.20-7.35 (m, 5H, Ar-H), 4.12 (q, J=7.1
Hz, 2H, -OCH2CHs), 3.75 (s, 2H, -NCH2Ph),

IH NMR (CDCls, 400 MHz) 2.85 (t, J=6.8 Hz, 2H, -NCH2CH:-), 2.50 {(t,
J=6.8 Hz, 2H, -CH2COO0-), 1.25 (t, J=7.1 Hz,
3H, -OCH2CHBs).

5 (ppm): 172.5, 139.5, 128.6, 128.3, 127.2,

13C NMR (CDCls)
60.5, 53.8, 46.5, 34.2, 14.3.[7]

v (cm~1): 3350 (N-H), 3030, 2980, 2930, 1730

IR (liquid film
(iq ) (C=0, ester), 1495, 1450, 1180 (C-0).[6]

Mass Spectrum (EI) m/z: 207 (M%), 178, 148, 106, 91 (base peak).[6]

Applications in Drug Development

Ethyl 3-(benzylamino)propanoate is a key starting material for the synthesis of several
classes of pharmacologically active molecules.

Synthesis of Orexin-2 Receptor (OX2R) Antagonists

Orexin-2 receptor antagonists are being investigated for the treatment of sleep disorders.[8]
Ethyl 3-(benzylamino)propanoate can be used as a precursor to form more complex
spiropiperidine structures found in these antagonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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